Ethyl 2,4-dibromo-6-fluorobenzoate

• IUPAC Name: ethyl 2,4-dibromo-6-fluorobenzoate
• InChI: InChI=1S/C9H7Br2FO2/c1-2-14-9(13)8-6(11)3-5(10)4-7(8)12/h3-4H,2H2,1H3
• InChI Key: FDGSFMGULAKGQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1Br)Br)F
• Molecular Formula: C9H7Br2FO2
• DSSTOX Substance ID: DTXSID401297971
• Molecular Weight: 325.96 g/mol
• CAS RN: 773139-30-3

Description

Molecular Structure Analysis

The molecular structure of Ethyl 2,4-dibromo-6-fluorobenzoate is characterized by the presence of bromine, fluorine, and ethyl groups attached to a benzoate core. The InChI code for this compound is 1S/C9H7Br2FO2/c1-2-14-9(13)7-6(12)4-3-5(10)8(7)11/h3-4H,2H2,1H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 325.96. It is a liquid at room temperature. The compound should be stored at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Radiographic Properties

• Ethyl 2,4-dibromo-6-fluorobenzoate has been investigated for its potential as a radiographic opaque agent. Research has shown that certain fluoro-bromo derivatives of benzoic acid, including ethyl esters, exhibit opaque properties equal or superior to tetraiodophenolphthalein, indicating their potential in radiographic applications (Sprague, Cwalina, & Jenkins, 1953).

Continuous-Flow Synthesis

• The compound has been involved in the development of continuous-flow processes for the production of pharmaceutical intermediates. These processes demonstrate advantages like less raw material consumption, higher yield, and improved safety (Guo, Yu, & Su, 2020).

Antimycobacterial Properties

• Derivatives of 4-fluorophenylhydrazide, synthesized from compounds related to this compound, showed significant inhibitory activity against Mycobacterium tuberculosis, highlighting its potential in antimycobacterial research (Koçyiğit-Kaymakçıoğlu et al., 2009).

Use in Cytotoxicity Studies

• Compounds derived from similar structures have been tested for cytotoxic activity against various cancer cell lines, indicating its potential use in cancer research (Deady et al., 2005).

Pharmaceutical Synthesis

• This compound plays a role in the synthesis of pharmaceutical compounds, such as fluoroquinolones, demonstrating its importance in drug development (Qiong et al., 1998).

Antiviral and Antibacterial Research

• Derivatives of similar fluoro compounds have shown promising results in antiviral and antibacterial studies, suggesting potential applications in the development of new therapeutic agents (Dawood et al., 2011); (Holla, Bhat, & Shetty, 2003).

Liquid Crystal Material Design

• Research has been conducted on the effects of fluoro substituents, such as those in this compound, on the design of chiral liquid crystal materials, contributing to advancements in materials science (Yu, Chang, & Wu, 2007).

Photodegradation Studies

• Studies on the photodegradation of parabens have included compounds like this compound, contributing to our understanding of environmental degradation processes of organic compounds (Gmurek et al., 2015).

Antitumor Activity

• Compounds structurally similar to this compound have been synthesized and characterized for their antitumor activity, providing insights into potential cancer treatments (Gielen et al., 1993).

Safety and Hazards

Ethyl 2,4-dibromo-6-fluorobenzoate is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for Ethyl 2,4-dibromo-6-fluorobenzoate are not available in the retrieved data, the study and development of similar photoactive molecules are crucial for the advancement of next-generation light-responsive smart materials.